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Compound of Interest

Compound Name: Methyl 2-(aminosulfonyl)benzoate

Cat. No.: B1209806

Introduction

Methyl 2-(aminosulfonyl)benzoate is a versatile chemical building block, pivotal in the
synthesis of a wide array of pharmaceutical intermediates.[1][2][3] Its structure, featuring a
sulfonamide group, is a key component in numerous drugs with diverse therapeutic
applications, including antibacterial, anticancer, and anti-inflammatory agents.[4][5] This guide
provides a comparative framework for the in vitro testing of pharmaceutical intermediates
synthesized from Methyl 2-(aminosulfonyl)benzoate, offering detailed experimental protocols
and data presentation formats to aid researchers, scientists, and drug development

professionals in their evaluation of these compounds.

The synthesis pathways originating from Methyl 2-(aminosulfonyl)benzoate can lead to a
variety of molecular scaffolds. A generalized synthetic approach is depicted below, showcasing
the generation of diverse intermediates through modification of the core structure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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